6-ethyl-2-methyl-N-(pyridin-3-ylmethyl)thieno[2,3-d]pyrimidin-4-amine hydrochloride

• IUPAC Name: 6-ethyl-2-methyl-N-(pyridin-3-ylmethyl)thieno[2,3-d]pyrimidin-4-amine;hydrochloride
• InChI: InChI=1S/C15H16N4S.ClH/c1-3-12-7-13-14(18-10(2)19-15(13)20-12)17-9-11-5-4-6-16-8-11;/h4-8H,3,9H2,1-2H3,(H,17,18,19);1H
• InChI Key: CQOOORULZMXMQM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N=C(N=C2S1)C)NCC3=CN=CC=C3.Cl
• Molecular Formula: C15H17ClN4S
• Molecular Weight: 320.8 g/mol

Description

The compound “6-ethyl-2-methyl-N-(pyridin-3-ylmethyl)thieno[2,3-d]pyrimidin-4-amine hydrochloride” is a thieno[3,2-d]pyrimidin-4-amine derivative. It has a molecular formula of C15H17ClN4S, an average mass of 320.840 Da, and a monoisotopic mass of 320.086243 Da.

Molecular Structure Analysis

The molecular structure of this compound is based on the thieno[3,2-d]pyrimidin-4-amine scaffold, which is a bicyclic system consisting of a thiophene ring fused with a pyrimidine ring. The molecule also contains an ethyl group, a methyl group, and a pyridin-3-ylmethyl group attached to different positions of the bicyclic system.

Mechanism of Action

Thieno[3,2-d]pyrimidin-4-amine derivatives have been found to inhibit Cyt-bd, an enzyme in Mycobacterium tuberculosis. This enzyme is an attractive drug target, especially in the context of developing a drug combination targeting energy metabolism.

Future Directions

Thieno[3,2-d]pyrimidin-4-amine derivatives have shown potential as inhibitors of Cyt-bd in Mycobacterium tuberculosis. Future research could focus on improving the potency and pharmacokinetics of these compounds, as well as evaluating their efficacy in vivo.